3,3-Bis(trichlorosilylpropoxymethyl)-5-oxa-tridecane
Overview
Description
3,3-Bis(trichlorosilylpropoxymethyl)-5-oxa-tridecane is a useful research compound. Its molecular formula is C20H40Cl6O3Si2 and its molecular weight is 597.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 596.061764 g/mol and the complexity rating of the compound is 399. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Structural Applications
Synthesis of Aesthetic Compounds : Khan and Rao (2009) described the synthesis of an aesthetically pleasing compound, 5-methoxy-2,8,13-trioxapentacyclo[7.2.1.1.5,120.4,1106,10]tridecane-3,7-dione, possessing a 9-oxa-noradamantane core. This study highlights the utility of certain trichlorosilylpropoxymethyl derivatives in creating complex and visually interesting chemical structures (Khan & Rao, 2009).
Development of NO Donors : Ternikova et al. (2016) elaborated synthetic procedures for developing potential NO donors, which included derivatives of 3,3-bis(2-hydroxyethyl) and 3,3,3’-tris(2-hydroxyethyl). These studies are significant for understanding the applications of trichlorosilylpropoxymethyl derivatives in medicinal chemistry (Ternikova et al., 2016).
Catalysis and Chemical Reactions
- Electrocatalysis : Wlodarczyk et al. (2008) explored the electrocatalytic activity of bisalkoxide molybdenum nitrosyl complexes, demonstrating the relevance of trichlorosilylpropoxymethyl derivatives in catalyzing certain chemical reactions (Wlodarczyk et al., 2008).
Pharmaceutical and Material Science
Broncholytic Activity : Zarudii et al. (1985) investigated 3,3-bis(chloromethyl)oxetane, a derivative relevant to trichlorosilylpropoxymethyl compounds, for its broncholytic activity, indicating potential pharmaceutical applications (Zarudii et al., 1985).
Energetic Material Development : Kettner et al. (2014) focused on synthesizing hydrogen atom-free derivatives like 5,5'-bis(fluorodinitromethyl)-3,3'-bi(1,2,4-oxadiazole), suggesting applications in the development of high-energy materials (Kettner et al., 2014).
Geometrical and Structural Analysis
- Geometrical Isomerism Studies : Comba et al. (2003) examined the geometrical isomerism in octahedral complexes, which can include trichlorosilylpropoxymethyl derivatives. This research is vital for understanding the structural properties of these compounds (Comba et al., 2003).
Novel Synthesis and Chemical Properties
- New Synthetic Routes : Yue et al. (1997) explored new synthetic routes to tricyclo[5.3.1.13,9]dodecane and 8-oxatetracyclo[5.4.1.13,10.05,9]tridecane, showcasing the role of trichlorosilylpropoxymethyl derivatives in creating complex ring systems (Yue et al., 1997).
Properties
IUPAC Name |
trichloro-[3-[2-(octoxymethyl)-2-(3-trichlorosilylpropoxymethyl)butoxy]propyl]silane | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H40Cl6O3Si2/c1-3-5-6-7-8-9-12-27-17-20(4-2,18-28-13-10-15-30(21,22)23)19-29-14-11-16-31(24,25)26/h3-19H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHXJOBFRXJGCIV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCOCC(CC)(COCCC[Si](Cl)(Cl)Cl)COCCC[Si](Cl)(Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H40Cl6O3Si2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701124913 | |
Record name | 5,9-Dioxa-1,13-disilatridecane, 1,1,1,13,13,13-hexachloro-7-ethyl-7-[(octyloxy)methyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701124913 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
597.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
862911-99-7 | |
Record name | 5,9-Dioxa-1,13-disilatridecane, 1,1,1,13,13,13-hexachloro-7-ethyl-7-[(octyloxy)methyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=862911-99-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5,9-Dioxa-1,13-disilatridecane, 1,1,1,13,13,13-hexachloro-7-ethyl-7-[(octyloxy)methyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701124913 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,3-Bis(trichlorosilylpropoxymethyl)-5-oxa-tridecane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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